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Compound of Interest

Compound Name: Coniferyl ferulate

Cat. No.: B150036

Essential Safety and Handling Guide for
Coniferyl Ferulate

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Coniferyl ferulate. The following
procedures are based on general laboratory safety protocols and data for structurally related
compounds, as specific hazard information for Coniferyl ferulate is limited. It is crucial to
always consult the most current Safety Data Sheet (SDS) provided by the supplier before
handling this compound.

Personal Protective Equipment (PPE)

Due to the absence of comprehensive GHS classification for Coniferyl ferulate, a cautious
approach is recommended. The following PPE should be worn at all times to minimize
exposure. A related compound, coniferyl alcohol, is considered a hazardous substance and
may cause skin sensitization[1].
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Protection Type

Recommended Equipment

Rationale

Eye Protection

Chemical safety goggles or

glasses

Protects eyes from potential
splashes of solutions or

contact with the powder.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact and
potential sensitization[1].
Gloves should be thoroughly
washed before removal[2].

Body Protection

Laboratory coat

Protects against contamination

of personal clothing.

Respiratory Protection

Not generally required under
normal use with adequate
ventilation. Use a NIOSH-
approved respirator if dust is
generated or if working in a

poorly ventilated area[3].

Minimizes inhalation of the
compound, especially in

powdered form.

Handling and Operational Protocol

Coniferyl ferulate is a yellow paste or lyophilized powder, soluble in organic solvents such as
methanol, ethanol, and DMSO[4][5]. Adherence to the following handling procedures is critical

to ensure safety and maintain the integrity of the compound.

Receiving and Storage:

» Upon receipt, gently shake the vial to settle the contents, especially if the packaging appears
to have been inverted during transport[6]. For liquid products, a brief centrifugation at 200-

500 RPM will gather the liquid at the bottom of the vial[6].

» Store the compound in a tightly sealed vial in a dry, cool, and well-ventilated place[3]. For

long-term storage, refer to the supplier's instructions, which may be at 2-8°C or -20°C[5][6].

Preparation of Solutions:

e Whenever possible, prepare and use solutions on the same day|[6].
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« |f stock solutions are necessary, they can be stored as aliquots in tightly sealed vials at -20°C
for up to two weeks|[6].

» Before use, and prior to opening the vial, allow the product to equilibrate to room
temperature for at least one hour to prevent condensation[6].

» Work in a well-ventilated area or a chemical fume hood to avoid inhalation.

General Handling:

» Avoid all personal contact, including inhalation and contact with skin and eyes[1][7].
e Wash hands thoroughly after handling the compound[3].

e Avoid the generation of dust if handling the solid form[8].
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Caption: Workflow for Handling Coniferyl Ferulate.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b150036?utm_src=pdf-body-img
https://www.benchchem.com/product/b150036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Dispose of Coniferyl ferulate and any contaminated materials in accordance with local, state,
and federal regulations.

e Unused Material: Leave the chemical in its original container. Do not mix with other waste[8].

o Contaminated Materials: Iltems such as gloves, pipette tips, and empty vials that have come
into contact with Coniferyl ferulate should be considered chemical waste.

o Waste Containers: Use clearly labeled, sealed containers for solid and liquid waste.

o General Guidance: Waste material must be disposed of as hazardous waste. Avoid release
to the environment[1][8].

Quantitative Data

The following table summarizes key quantitative data for Coniferyl ferulate.

Property Value Source
Molecular Formula C20H2006 [5]
Molar Mass 356.4 g/mol [5]
Appearance Yellow paste or solid [4]

o 5.574 mg/L @ 25 °C
Solubility in Water . 9]
(estimated)

ICso0 (GST Inhibition) 0.3 uM [10]

Storage Temperature 2-8°C or -20°C [6]

In conclusion, while Coniferyl ferulate shows promise in various research applications,
including its potent inhibition of glutathione S-transferase (GST), the lack of specific safety data
necessitates careful handling[10]. By adhering to the safety protocols outlined in this guide,
researchers can minimize risks and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b150036?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-239577.pdf
https://edis.ifas.ufl.edu/publication/PI061
https://www.fishersci.com/store/msds?partNumber=AAB2494906&productDescription=CONIFERYL+ALCOHOL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31339373.htm
https://moleculardepot.com/product/coniferyl-ferulate-highly-pure/
https://www.chemfaces.com/natural/Coniferyl-ferulate-CFN93268.html
https://bluetigerscientific.com/products/coniferyl-ferulate-highly-pure
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/223735
https://www.thegoodscentscompany.com/data/rw1394501.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3766616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3766616/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3766616/
https://www.benchchem.com/product/b150036#personal-protective-equipment-for-handling-coniferyl-ferulate
https://www.benchchem.com/product/b150036#personal-protective-equipment-for-handling-coniferyl-ferulate
https://www.benchchem.com/product/b150036#personal-protective-equipment-for-handling-coniferyl-ferulate
https://www.benchchem.com/product/b150036#personal-protective-equipment-for-handling-coniferyl-ferulate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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